Cas no 54884-19-4 (3-Amino-N,4-dimethylbenzamide)

• Product Name: 3-Amino-N,4-dimethylbenzamide
• CAS No: 54884-19-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09045349
• CID: 884319
• PubChem ID: 12607973
• Update Time: 2025-11-07

3-Amino-N,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,4-dimethylbenzamide
• AKOS BBV-009596
• OTAVA-BB 1134989
• 3-amino-N,4-dimethylbenzamide(SALTDATA: FREE)
• 2-methyl-5-methylcarboxamido-aniline
• 3-Amino-4,N-dimethyl-benzamide
• 3-amino-4-methylbenzoic acid methylamide
• 3-amino-4-methyl-N-methylbenzamide
• compound 2A
• N-methyl-3-amino-4-methylbenzamide
• AKOS000113224
• CS-0117132
• SY168088
• 54884-19-4
• 3-Amino-N,4-dimethylbenzamide, AldrichCPR
• BS-38125
• DA-18569
• SCHEMBL2297552
• Z239124756
• EN300-33450
• DTXSID90504229
• F87986
• MFCD09045349
• XH1330
• NXFCCUBWWTWZGE-UHFFFAOYSA-N

• MDL： MFCD09045349
• Inchi： 1S/C9H12N2O/c1-6-3-4-7(5-8(6)10)9(12)11-2/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： NXFCCUBWWTWZGE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)N)NC

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.90890

3-Amino-N,4-dimethylbenzamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317-H319
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-N,4-dimethylbenzamide

Recent Advances in the Study of 3-Amino-N,4-dimethylbenzamide (CAS: 54884-19-4)

3-Amino-N,4-dimethylbenzamide (CAS: 54884-19-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

One of the key areas of investigation has been the synthesis and optimization of 3-Amino-N,4-dimethylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers utilized a multi-step process involving catalytic hydrogenation and amidation, which demonstrated high efficiency and scalability.

In terms of biological activity, 3-Amino-N,4-dimethylbenzamide has shown promise as a modulator of specific enzymatic pathways. Recent in vitro studies have indicated its potential to inhibit certain kinases involved in inflammatory responses. This finding was highlighted in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where the compound exhibited selective inhibition of p38 MAP kinase, a target implicated in various inflammatory diseases.

Further research has explored the therapeutic potential of 3-Amino-N,4-dimethylbenzamide in oncology. A preclinical study conducted in 2023 demonstrated its ability to synergize with existing chemotherapeutic agents, enhancing their efficacy against resistant cancer cell lines. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways critical for cancer cell survival.

Despite these promising findings, challenges remain in the development of 3-Amino-N,4-dimethylbenzamide as a therapeutic agent. Pharmacokinetic studies have revealed limitations in bioavailability, prompting ongoing research into formulation strategies to improve its delivery and stability. Recent advancements in nanoparticle-based delivery systems show potential in addressing these issues, as reported in a 2023 study in the International Journal of Pharmaceutics.

In conclusion, 3-Amino-N,4-dimethylbenzamide (CAS: 54884-19-4) represents a compound with significant potential in drug discovery and development. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in greater depth.